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Compound of Interest

Compound Name: Propyl benzoate

CAS No.: 2315-68-6

Cat. No.: B1220288

Get Quote

This guide provides a comprehensive overview of the nuclear magnetic resonance (NMR),

infrared (IR), and mass spectrometry (MS) data for propyl benzoate. It is intended for

researchers, scientists, and professionals in drug development who require detailed spectral

information and experimental methodologies for this compound.

Nuclear Magnetic Resonance (NMR) Spectroscopy
NMR spectroscopy is a powerful analytical technique that provides detailed information about

the molecular structure of a compound. Below are the ¹H and ¹³C NMR spectral data for propyl
benzoate.

¹H NMR Spectral Data
The ¹H NMR spectrum of propyl benzoate shows distinct signals for the aromatic and aliphatic

protons. The chemical shifts (δ) are reported in parts per million (ppm) relative to

tetramethylsilane (TMS), and the coupling constants (J) are given in Hertz (Hz).
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Proton

Assignment

Chemical Shift

(δ) [ppm]
Multiplicity

Coupling

Constant (J)

[Hz]

Integration

H-2', H-6' ~8.04
Doublet of

doublets
J = 8.4, 1.5 2H

H-4' ~7.54 Triplet J = 7.4 1H

H-3', H-5' ~7.43 Triplet J = 7.9 2H

-OCH₂- ~4.28 Triplet J = 6.7 2H

-CH₂- ~1.79 Sextet J = 7.1 2H

-CH₃ ~1.03 Triplet J = 7.4 3H

¹³C NMR Spectral Data
The ¹³C NMR spectrum provides information on the different carbon environments within the

propyl benzoate molecule.

Carbon Assignment Chemical Shift (δ) [ppm]

C=O ~166.6

C-1' ~132.8

C-4' ~130.5

C-2', C-6' ~129.5

C-3', C-5' ~128.3

-OCH₂- ~66.4

-CH₂- ~22.1

-CH₃ ~10.5

Infrared (IR) Spectroscopy
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IR spectroscopy is used to identify the functional groups present in a molecule by measuring

the absorption of infrared radiation. The IR spectrum of propyl benzoate exhibits characteristic

absorption bands for the ester functional group and the aromatic ring.

Wavenumber (cm⁻¹) Vibrational Mode Functional Group

~3065 C-H stretch Aromatic

~2965, ~2875 C-H stretch Aliphatic

~1720 C=O stretch Ester

~1600, ~1450 C=C stretch Aromatic Ring

~1270, ~1110 C-O stretch Ester

Mass Spectrometry (MS)
Mass spectrometry is an analytical technique that measures the mass-to-charge ratio of ions.

The electron ionization (EI) mass spectrum of propyl benzoate shows the molecular ion peak

and several characteristic fragment ions.

m/z
Relative Intensity

(%)
Fragment Ion

Structure of

Fragment

164 ~15 [C₁₀H₁₂O₂]⁺• Molecular Ion

123 ~45 [C₇H₅O₂]⁺
Benzoyl cation after

loss of propoxy radical

105 100 [C₇H₅O]⁺ Benzoyl cation

77 ~40 [C₆H₅]⁺ Phenyl cation

43 ~30 [C₃H₇]⁺ Propyl cation

Experimental Protocols
The following sections detail the methodologies for acquiring the spectral data presented

above.
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NMR Spectroscopy Protocol (¹H and ¹³C)
Sample Preparation: A sample of approximately 10-20 mg of propyl benzoate is dissolved

in about 0.7 mL of a deuterated solvent, typically chloroform-d (CDCl₃), in a clean, dry 5 mm

NMR tube.[1][2][3] A small amount of tetramethylsilane (TMS) is added as an internal

standard for chemical shift referencing (δ = 0.0 ppm). The solution should be free of any

solid particles.[2]

Instrumentation: The NMR spectra are recorded on a spectrometer, such as a Bruker Avance

series, operating at a field strength that corresponds to a proton resonance frequency of 300

MHz or higher for optimal resolution.

¹H NMR Data Acquisition:

The spectrometer is locked onto the deuterium signal of the solvent.

The magnetic field is shimmed to achieve homogeneity.

A standard one-pulse experiment is used with a pulse width of approximately 30-45

degrees.

A relaxation delay of 1-2 seconds is employed between scans.

Typically, 16 to 64 scans are acquired and averaged to improve the signal-to-noise ratio.

¹³C NMR Data Acquisition:

A proton-decoupled pulse sequence is used to simplify the spectrum to single lines for

each unique carbon.[4]

Due to the lower natural abundance and sensitivity of the ¹³C nucleus, a larger number of

scans (typically 1024 or more) is required.

A longer relaxation delay of 2-5 seconds is used to ensure full relaxation of the carbon

nuclei.[4]

Data Processing: The acquired Free Induction Decay (FID) is processed using appropriate

software. This involves Fourier transformation, phase correction, baseline correction, and
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integration of the signals to obtain the final spectrum.[4]

Infrared (IR) Spectroscopy Protocol
Sample Preparation: As propyl benzoate is a liquid at room temperature, the spectrum is

typically acquired using the neat liquid. A single drop of the neat liquid is placed between two

salt plates (e.g., NaCl or KBr), which are then gently pressed together to form a thin film.[5]

[6] Alternatively, an Attenuated Total Reflectance (ATR) accessory can be used by placing a

drop of the liquid directly onto the ATR crystal.[5]

Instrumentation: A Fourier Transform Infrared (FTIR) spectrometer is used for the analysis.

Data Acquisition:

A background spectrum of the empty sample holder (or clean salt plates/ATR crystal) is

collected to subtract any atmospheric or instrumental interferences.[5]

The prepared sample is then placed in the instrument's sample compartment.

The spectrum is typically recorded over the range of 4000 to 400 cm⁻¹.[5]

Multiple scans are co-added to improve the signal-to-noise ratio.

Data Processing: The resulting interferogram is subjected to a Fourier transform to generate

the final IR spectrum, which is typically plotted as transmittance or absorbance versus

wavenumber (cm⁻¹).

Mass Spectrometry (MS) Protocol
Sample Introduction: For a volatile liquid like propyl benzoate, the sample is typically

introduced into the mass spectrometer via a gas chromatograph (GC-MS) or a direct

insertion probe.[7] In GC-MS, the sample is first vaporized and separated from any impurities

in the GC column before entering the ion source.

Ionization: Electron Ionization (EI) is the most common method for analyzing volatile organic

compounds.[7] The vaporized sample molecules are bombarded with a high-energy electron

beam (typically 70 eV), causing the ejection of an electron and the formation of a positively

charged molecular ion (radical cation).[8]
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Mass Analysis: The resulting ions (molecular ion and fragment ions formed from its

decomposition) are accelerated into a mass analyzer (e.g., a quadrupole or time-of-flight

analyzer). The analyzer separates the ions based on their mass-to-charge ratio (m/z).

Detection: The separated ions are detected by an electron multiplier or a similar detector,

which generates a signal proportional to the number of ions at each m/z value.

Data Processing: The data is processed to generate a mass spectrum, which is a plot of

relative ion abundance versus m/z.

Visualization of the Analytical Workflow
The following diagram illustrates the logical workflow for the spectral analysis of propyl
benzoate.
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Caption: Workflow for the spectral analysis of propyl benzoate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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